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The table below consolidates key information about DMT from the search results.

Property/Aspect Details for Dimethyl Terephthalate (DMT)
Source /
Experimental
Context

Chemical
Identifiers

IUPAC Name: Dimethyl benzene-1,4-dicarboxylate;

Molecular Formula: C10H10O4; Molar Mass: 194.186

g/mol

[1]

Physical
Properties

Appearance: White solid; Density: 1.2 g/cm³; Melting

Point: 142 °C; Boiling Point: 288 °C

[1]

| Production Routes | 1. Direct esterification of terephthalic acid with methanol. 2. Oxidation and

esterification of p-xylene via methyl p-toluate (PT). | [2] [1] | | Primary Uses | Production of polyesters like

PET, PTT, and PBT; Intermediate in PET recycling. | [1] | | Health & Environmental| Not directly

dangerous to humans; harmful to aquatic organisms; flammable dust can form explosive mixtures with air. |

[1] |
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Experimental Protocol for Assessing DMT's Adipogenic
Effects

The following in vitro methodology was used to evaluate the biological impact of DMT on murine

adipocytes, as detailed in one of the research articles [3]. This protocol serves as an example of relevant

experimental design.

Cell Line: Murine 3T3-L1 pre-adipocytes.

Test Substances: Dimethyl terephthalate (DMT) and Terephthalic Acid (TPA).
Concentration Range: Biologically relevant chronic concentrations, starting from low nanomolar

(e.g., 10 nM) to micromolar (e.g., 10 µM).
Treatment Duration: Exposure during the entire differentiation process of the 3T3-L1 cells.

Cytotoxicity Assessment: Sulforhodamine B (SRB) assay on NIH/3T3 mouse fibroblasts after 48
hours of exposure to rule out general cytotoxicity.

Key Endpoints Measured:
Lipid Accumulation: Increased cellular lipid content was evaluated.

Adipogenic Markers: Expression of key markers (PPAR-γ, C/EBPβ, FABP4, FASN) was
induced.

Receptor Antagonism: The role of PPAR-γ was investigated using the specific antagonist ICI
182,780.

Thermogenic Program: Levels of pAMPK and PGC-1α were reduced.
Inflammatory Pathway: Induction of the NF-κB proinflammatory pathway was observed.

This experimental workflow can be visualized in the following diagram.
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Experimental Workflow for DMT Adipogenic Assessment

Cell Culture & Treatment

Assays & Analysis

Mechanism Elucidation

Culture Murine
3T3-L1 Pre-adipocytes

Expose to DMT/TPA during
differentiation

Cytotoxicity Test
(SRB Assay)

After 48h

Measure Lipid
Accumulation

Post-differentiation

Analyze Gene/Protein
Expression

Post-differentiation

Concentration Range:
10 nM to 10 µM

Key Findings

PPAR-γ activation
confirmed with antagonist

Reduced thermogenic
markers (pAMPK, PGC-1α)

Induced NF-κB
proinflammatory pathway
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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